Cas no 2244592-15-0 (1H-Pyrazole-4-propanoic acid, α-amino-1-methyl-, methyl ester, hydrochloride (1:2))

• Product Name: 1H-Pyrazole-4-propanoic acid, α-amino-1-methyl-, methyl ester, hydrochloride (1:2)
• CAS No: 2244592-15-0
• MF: C₈H₁₅Cl₂N₃O₂
• MW: 256.129599809647
• CID: 5457805
• PubChem ID: 135331234
• Update Time: 2025-07-20

1H-Pyrazole-4-propanoic acid, α-amino-1-methyl-, methyl ester, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 2244592-15-0
• SCHEMBL20502547
• Z3376069931
• methyl 2-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoate dihydrochloride
• Methyl 2-amino-3-(1-methylpyrazol-4-yl)propanoate;dihydrochloride
• EN300-6490906
• 1H-Pyrazole-4-propanoic acid, α-amino-1-methyl-, methyl ester, hydrochloride (1:2)

• Inchi： 1S/C8H13N3O2.2ClH/c1-11-5-6(4-10-11)3-7(9)8(12)13-2;;/h4-5,7H,3,9H2,1-2H3;2*1H
• InChI Key： SFFBDIHGUNXOBM-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CC(N)C(OC)=O)C=N1.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 255.0541321g/mol
• Monoisotopic Mass: 255.0541321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1Ų

Additional information on 1H-Pyrazole-4-propanoic acid, α-amino-1-methyl-, methyl ester, hydrochloride (1:2)

Comprehensive Overview of 1H-Pyrazole-4-propanoic acid, α-amino-1-methyl-, methyl ester, hydrochloride (1:2) (CAS No. 2244592-15-0)

The compound 1H-Pyrazole-4-propanoic acid, α-amino-1-methyl-, methyl ester, hydrochloride (1:2) (CAS No. 2244592-15-0) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazole ring and an α-amino acid derivative, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of enzyme inhibition and receptor modulation.

One of the key reasons for the growing attention toward 1H-Pyrazole-4-propanoic acid derivatives is their role in medicinal chemistry. The presence of both amino and ester functional groups allows for versatile chemical modifications, enabling the creation of analogs with enhanced bioavailability or specificity. This adaptability aligns with current trends in personalized medicine, where tailored molecular designs are crucial for addressing complex diseases.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in cancer research and neurodegenerative disease studies. The pyrazole core of this compound is particularly noteworthy, as it is a common pharmacophore in FDA-approved drugs. For instance, pyrazole-containing molecules have demonstrated efficacy in modulating kinase activity, a hot topic in oncology and inflammatory disorders. This connection positions CAS No. 2244592-15-0 as a candidate for further investigation in these high-impact areas.

Another area of interest is the compound's potential in peptide mimetics. The α-amino acid moiety allows it to mimic natural peptide structures, which is valuable in designing bioactive compounds with improved stability. This property is especially relevant given the rising popularity of peptide-based therapeutics, which are often limited by poor oral absorption. By incorporating methyl ester groups, researchers can enhance the lipophilicity of such molecules, addressing a critical challenge in drug delivery.

From a synthetic perspective, the hydrochloride (1:2) salt form of this compound offers practical advantages, including improved solubility and crystallinity. These characteristics are essential for high-throughput screening and X-ray crystallography studies, which are fundamental to modern drug discovery. Additionally, the salt form facilitates easier handling and storage, making it a preferred choice for industrial-scale production.

Environmental and green chemistry considerations are also shaping the discourse around this compound. As the pharmaceutical industry moves toward sustainable synthesis methods, the efficient preparation of 1H-Pyrazole-4-propanoic acid derivatives with minimal waste is gaining traction. Researchers are exploring catalytic processes and biocatalysis to optimize its production, aligning with global sustainability goals.

In summary, 1H-Pyrazole-4-propanoic acid, α-amino-1-methyl-, methyl ester, hydrochloride (1:2) (CAS No. 2244592-15-0) represents a multifaceted compound with broad applicability in drug development and biochemical research. Its structural features and functional groups make it a valuable tool for addressing contemporary challenges in therapeutic innovation and molecular design. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in advancing cutting-edge solutions for human health.